Cas no 440330-33-6 (N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide)

N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide structure

440330-33-6 structure

Product Name:N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide

CAS No:440330-33-6

MF:C₁₉H₂₁N₅O₂

MW:351.402343511581

CID:6041126

PubChem ID:23934949

Update Time:2023-12-13

N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

- N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
- Benzamide, N-[2-(dimethylamino)ethyl]-4-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]-
- F0916-6744
- N-(2-(dimethylamino)ethyl)-4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)benzamide
- 440330-33-6
- N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide
- AKOS032456115
- Oprea1_260249
- Inchi： 1S/C19H21N5O2/c1-23(2)12-11-20-18(25)15-9-7-14(8-10-15)13-24-19(26)16-5-3-4-6-17(16)21-22-24/h3-10H,11-13H2,1-2H3,(H,20,25)
- InChI Key： YRYOSZCAXFADFN-UHFFFAOYSA-N
- SMILES： C(NCCN(C)C)(=O)C1=CC=C(CN2C(=O)C3=CC=CC=C3N=N2)C=C1

Computed Properties

Exact Mass: 351.16952493g/mol
Monoisotopic Mass: 351.16952493g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 528
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 77.4Å²

Experimental Properties

Density: 1.24±0.1 g/cm3(Predicted)
pka: 14.59±0.46(Predicted)

N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0916-6744-2μmol	N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide	440330-33-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0916-6744-5μmol	N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide	440330-33-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0916-6744-10μmol	N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide	440330-33-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0916-6744-20μmol	N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide	440330-33-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0916-6744-1mg	N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide	440330-33-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0916-6744-2mg	N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide	440330-33-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0916-6744-3mg	N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide	440330-33-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0916-6744-4mg	N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide	440330-33-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0916-6744-5mg	N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide	440330-33-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0916-6744-10mg	N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide	440330-33-6	90%+	10mg	$79.0	2023-05-17